Cas no 6946-05-0 (2-aminocyclohexanone;hydrochloride)

• Product Name: 2-aminocyclohexanone;hydrochloride
• CAS No: 6946-05-0
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD15144705
• CID: 522281
• PubChem ID: 11275104
• Update Time: 2025-06-09

2-aminocyclohexanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminocyclohexanone hydrochloride
• 2-aminocyclohexan-1-one,hydrochloride
• 2-Aminocyclohexanone hcl
• Cyclohexanone,2-amino-, hydrochloride (1:1)
• 2-Amino-cyclohexanon, Hydrochlorid
• 2-amino-cyclohexanone hydrochloride
• 2-Aminocyclohexanonhydrochlorid
• AGN-PC-005SH9
• CTK8D4153
• NSC53144
• SureCN961273
• 2-aminocyclohexanone;hydrochloride
• DTXSID00460786
• DS-4614
• EN300-73820
• AMY19399
• Cyclohexanone, 2-amino-, hydrochloride
• 2-aminocyclohexanone hydrochloride, AldrichCPR
• NSC-53144
• HGHZKLDCXNJLJK-UHFFFAOYSA-N
• SCHEMBL961273
• CS-0099232
• aminocyclohexanone hydrochloride
• AKOS015847878
• 2-aminocyclohexan-1-one;hydrochloride
• 6946-05-0
• MFCD15144705
• 2-aminocyclohexanonehydrochloride
• Z2186882796
• 2-aminocyclohexan-1-one Hydrochloride
• SCHEMBL425217
• FT-0762595

• MDL： MFCD15144705
• Inchi： 1S/C6H11NO.ClH/c7-5-3-1-2-4-6(5)8;/h5H,1-4,7H2;1H
• InChI Key： HGHZKLDCXNJLJK-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCCC1N

Computed Properties

• Exact Mass: 149.06086
• Monoisotopic Mass: 149.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.023
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.479
• PSA: 43.09
• LogP: 1.95910
• Vapor Pressure: No data available

2-aminocyclohexanone;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-41-51/53
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-aminocyclohexanone;hydrochloride

Introduction to 2-Aminocyclohexanone Hydrochloride (CAS No. 6946-05-0)

2-Aminocyclohexanone hydrochloride (CAS No. 6946-05-0) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a derivative of cyclohexanone, featuring an amino group and a hydrochloride salt, which imparts unique chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and applications of 2-aminocyclohexanone hydrochloride, highlighting its importance in modern research and development.

The molecular formula of 2-aminocyclohexanone hydrochloride is C₇H₁₃NO·HCl, with a molecular weight of approximately 159.64 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and polar organic solvents. The presence of the amino group and the hydrochloride salt makes it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

Synthesis of 2-Aminocyclohexanone Hydrochloride

The synthesis of 2-aminocyclohexanone hydrochloride can be achieved through several methods. One common approach involves the reaction of cyclohexanone with ammonia or an amine derivative, followed by acidification to form the hydrochloride salt. For example, cyclohexanone can be treated with ammonia in the presence of a catalyst such as Raney nickel to form 2-aminocyclohexanone, which is then converted to the hydrochloride salt by adding hydrochloric acid. This method is widely used due to its simplicity and high yield.

Physical and Chemical Properties

2-Aminocyclohexanone hydrochloride exhibits several notable physical and chemical properties that make it valuable in various applications. It has a melting point of around 185-187°C and is highly stable under normal conditions. The compound is hygroscopic, meaning it readily absorbs moisture from the air, which should be considered during storage and handling.

In terms of chemical reactivity, the amino group in 2-aminocyclohexanone hydrochloride can participate in a wide range of reactions, including nucleophilic substitution, condensation, and coupling reactions. These properties make it a useful building block for the synthesis of more complex molecules. Additionally, the presence of the hydrochloride salt can enhance its solubility in aqueous solutions, making it suitable for use in pharmaceutical formulations.

Applications in Pharmaceuticals

2-Aminocyclohexanone hydrochloride has found extensive use in the pharmaceutical industry due to its ability to serve as a key intermediate in the synthesis of various drugs. One notable application is in the production of β-lactam antibiotics, such as penicillins and cephalosporins. The amino group in 2-aminocyclohexanone hydrochloride can be readily modified to introduce functional groups that enhance the antibiotic activity or improve pharmacokinetic properties.

Beyond antibiotics, 2-aminocyclohexanone hydrochloride^{(CAS No. 6946-05-0)) has also been explored for its potential as a precursor for other therapeutic agents. For example, recent studies have investigated its use in the development of novel analgesics and anti-inflammatory drugs. The compound's ability to undergo selective modifications makes it a valuable starting material for drug discovery efforts.}

In addition to its role as an intermediate, 2-aminocyclohexanone hydrochloride has been studied for its potential biological activities. Research has shown that certain derivatives of this compound exhibit anti-cancer properties by inhibiting specific enzymes involved in tumor growth. These findings highlight the potential of 2-aminocyclohexanone hydrochloride-based compounds as novel therapeutic agents for cancer treatment.

Mechanism of Action and Biological Studies

The biological activities of 2-aminocyclohexanone hydrochloride-based compounds are often attributed to their ability to interact with specific biological targets. For instance, some derivatives have been shown to inhibit protein kinases, which are key regulators of cell signaling pathways involved in cancer progression. By selectively targeting these kinases, these compounds can disrupt tumor growth and induce apoptosis (cell death) in cancer cells.

Clinical trials involving derivatives of 2-aminocyclohexanone hydrochloride-based compounds have demonstrated promising results in preclinical models of various cancers, including breast cancer, lung cancer, and leukemia. These studies have provided valuable insights into the mechanisms underlying their anti-cancer effects and have paved the way for further clinical development.

Beyond cancer research, there is growing interest in exploring the potential therapeutic applications of 2-aminocyclohexanone hydrochloride strong>-based compounds for other diseases. For example, recent studies have investigated their use as potential treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to modulate specific signaling pathways involved in these conditions makes these compounds attractive candidates for drug development.

Safety Considerations and Handling Guidelines strong > p > p >While 2 - Aminocyclohexanone Hydrochloride strong >is generally considered safe when handled properly , it is important to follow appropriate safety guidelines during storage , handling , and use . The compound should be stored in a cool , dry place away from direct sunlight , heat sources , and incompatible materials . Personal protective equipment (PPE) such as gloves , goggles , and lab coats should be worn when handling this compound to prevent skin contact or inhalation . In case of accidental exposure , immediate medical attention should be sought . p > p >In conclusion ,< strong > 2 - Aminocyclohexanone Hydrochloride (CAS No . 6946 - 05 - 0) strong >is a versatile compound with significant applications in pharmaceuticals , chemical synthesis , and materials science . Its unique chemical structure and reactivity make it an important intermediate for the synthesis of various drugs and fine chemicals . Ongoing research continues to uncover new potential therapeutic applications for this compound , highlighting its importance in modern scientific research . p > article > < / response >